Cas no 194928-58-0 (Benzoic acid, 4-formyl-2-methoxy-)

Benzoic acid, 4-formyl-2-methoxy- structure
194928-58-0 structure
Product Name:Benzoic acid, 4-formyl-2-methoxy-
CAS No:194928-58-0
MF:C9H8O4
MW:180.157423019409
CID:1387294
PubChem ID:21254664
Update Time:2025-04-20

Benzoic acid, 4-formyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-formyl-2-methoxy-
    • 4-formyl-2-methoxybenzoic acid
    • G69919
    • 194928-58-0
    • MFCD20640467
    • SCHEMBL3909451
    • Z1262517185
    • EN300-396277
    • 4-formyl-2-methoxybenzoicacid
    • QAYQOARPTBPKMR-UHFFFAOYSA-N
    • DTXSID40611679
    • CS-0372939
    • Inchi: 1S/C9H8O4/c1-13-8-4-6(5-10)2-3-7(8)9(11)12/h2-5H,1H3,(H,11,12)
    • InChI Key: QAYQOARPTBPKMR-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=O)C=CC=1C(=O)O

Computed Properties

  • Exact Mass: 180.04224
  • Monoisotopic Mass: 180.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6

Benzoic acid, 4-formyl-2-methoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019094157-5g
4-Formyl-2-methoxybenzoic acid
194928-58-0 97%
5g
$2130.60 2023-09-02
Alichem
A019094157-10g
4-Formyl-2-methoxybenzoic acid
194928-58-0 97%
10g
$2814.00 2023-09-02
Alichem
A019094157-25g
4-Formyl-2-methoxybenzoic acid
194928-58-0 97%
25g
$4971.40 2023-09-02
Ambeed
A465934-100mg
4-Formyl-2-methoxybenzoic acid
194928-58-0 97%
100mg
$190.0 2025-02-21
Ambeed
A465934-250mg
4-Formyl-2-methoxybenzoic acid
194928-58-0 97%
250mg
$310.0 2025-02-21
Ambeed
A465934-1g
4-Formyl-2-methoxybenzoic acid
194928-58-0 97%
1g
$630.0 2025-02-21
Enamine
EN300-396277-0.05g
4-formyl-2-methoxybenzoic acid
194928-58-0 95%
0.05g
$275.0 2023-07-04
Enamine
EN300-396277-0.1g
4-formyl-2-methoxybenzoic acid
194928-58-0 95%
0.1g
$410.0 2023-07-04
Enamine
EN300-396277-0.25g
4-formyl-2-methoxybenzoic acid
194928-58-0 95%
0.25g
$586.0 2023-07-04
Enamine
EN300-396277-0.5g
4-formyl-2-methoxybenzoic acid
194928-58-0 95%
0.5g
$925.0 2023-07-04
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.